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Compound of Interest

Compound Name:
5-Amino-2-

methoxybenzenesulfonamide

Cat. No.: B1274399 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 5-Amino-2-
methoxybenzenesulfonamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available data and established

methodologies for determining the solubility and melting point of 5-Amino-2-
methoxybenzenesulfonamide. Due to the limited availability of specific experimental data for

this compound in the public domain, this guide also includes information on closely related

structural analogs and presents generalized, detailed protocols for experimental determination.

Physicochemical Data
Quantitative experimental data for the melting point and solubility of 5-Amino-2-
methoxybenzenesulfonamide are not readily available in the reviewed scientific literature.

However, data for structurally similar compounds can provide valuable reference points for

researchers.

Data on Structural Analogs
The following table summarizes the available data for close structural analogs of 5-Amino-2-
methoxybenzenesulfonamide. It is crucial to note the structural differences when using this

data as a proxy.
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Compound Name Structure Melting Point (°C) Solubility

5-Amino-2-

methylbenzenesulfona

mide

(Analog with a methyl

group instead of a

methoxy group)

163.0 - 172.0[1] Data not available

R-(-)-5-(2-Amino-

propyl)-2-methoxy-

benzenesulfonamide

(Analog with an

additional aminopropyl

group)

Data not available

Slightly soluble in

Chloroform and

Methanol[2]

Experimental Protocols
The following are detailed experimental protocols for the determination of melting point and

solubility, which can be applied to 5-Amino-2-methoxybenzenesulfonamide.

Melting Point Determination (Capillary Method)
This method is a widely used technique for determining the melting point range of a crystalline

solid.[3]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Glass capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Spatula

Procedure:

Sample Preparation: Ensure the sample of 5-Amino-2-methoxybenzenesulfonamide is

completely dry.[4] Place a small amount of the compound on a clean, dry surface and finely

crush it into a powder using a mortar and pestle.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.thermofisher.com/order/catalog/product/H34056.06
https://m.chemicalbook.com/ProductChemicalPropertiesCB8841421_EN.htm
https://www.benchchem.com/product/b1274399?utm_src=pdf-body
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://www.benchchem.com/product/b1274399?utm_src=pdf-body
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1274399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Capillary Tube Loading: Tap the open end of a capillary tube into the powdered sample to

collect a small amount. Invert the tube and gently tap the sealed end on a hard surface to

pack the sample into the bottom. The packed sample height should be 2-3 mm.[5][6]

Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point

apparatus. Ensure the thermometer is correctly positioned to accurately measure the

temperature of the block.

Initial Determination (Optional but Recommended): Heat the sample rapidly to get an

approximate melting range. This helps in saving time for the subsequent, more accurate

measurement.[3][6]

Accurate Determination: Allow the apparatus to cool to at least 20°C below the approximate

melting point. Begin heating again at a slow, controlled rate of 1-2°C per minute as the

temperature approaches the expected melting point.[6]

Data Recording: Record the temperature at which the first drop of liquid is observed (the

onset of melting) and the temperature at which the entire sample has melted into a clear

liquid (the clear point). The melting range is reported between these two temperatures. A

narrow range (0.5-1.0°C) is indicative of a pure substance.

Solubility Determination (Shake-Flask Method)
The shake-flask method is a standard procedure for determining the equilibrium solubility of a

compound in a specific solvent.[7][8]

Apparatus:

Analytical balance

Vials with screw caps

Constant temperature shaker bath or orbital shaker in a temperature-controlled environment

Centrifuge

Syringes and syringe filters (e.g., 0.22 µm)
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Volumetric flasks and pipettes

Analytical instrument for quantification (e.g., HPLC-UV, LC-MS)

Procedure:

Preparation of a Saturated Solution: Add an excess amount of 5-Amino-2-
methoxybenzenesulfonamide to a vial containing a known volume of the desired solvent

(e.g., water, buffer at a specific pH, ethanol). The excess solid is necessary to ensure that

equilibrium with the solid phase is achieved.

Equilibration: Seal the vials and place them in a shaker bath at a constant temperature (e.g.,

25°C or 37°C). Agitate the samples for a predetermined period (e.g., 24-72 hours) to allow

the system to reach equilibrium. The time required for equilibration should be determined

experimentally.

Phase Separation: After equilibration, allow the vials to stand undisturbed at the same

temperature to let the excess solid settle. To ensure complete separation of the solid from

the liquid, centrifuge the samples at a high speed.

Sample Collection and Dilution: Carefully withdraw a known volume of the supernatant (the

clear, saturated solution) using a syringe. Immediately filter the solution through a syringe

filter into a clean vial to remove any remaining solid particles. Dilute the filtered supernatant

with a suitable solvent to a concentration within the calibration range of the analytical

method.

Quantification: Analyze the diluted sample using a validated analytical method (e.g., HPLC-

UV) to determine the concentration of the dissolved compound.

Calculation: Calculate the solubility of the compound in the chosen solvent, typically

expressed in mg/mL or mol/L, based on the measured concentration and the dilution factor.

Visualizations
Experimental Workflow
The following diagram illustrates the logical flow of the experimental protocols for determining

the key physicochemical properties of a compound like 5-Amino-2-
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methoxybenzenesulfonamide.

Solubility Determination (Shake-Flask) Melting Point Determination (Capillary)

Add excess solid to solvent

Equilibrate at constant temperature (e.g., 24-72h)

Centrifuge to separate solid

Filter supernatant

Quantify concentration (e.g., HPLC)

Solubility Data

Prepare and pack capillary tube

Place in apparatus

Heat at a slow, controlled rate (1-2°C/min)

Observe and record melting range

Melting Point Data

Start Physicochemical Characterization

Click to download full resolution via product page

Caption: Experimental workflow for solubility and melting point determination.

Logical Relationships of Physicochemical Properties
This diagram illustrates the key factors influencing the solubility and melting point of an organic

compound like 5-Amino-2-methoxybenzenesulfonamide.
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Key Properties

Influencing Factors

5-Amino-2-methoxybenzenesulfonamide
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Caption: Factors influencing the physicochemical properties of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [solubility and melting point of 5-Amino-2-
methoxybenzenesulfonamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1274399#solubility-and-melting-point-of-5-amino-2-
methoxybenzenesulfonamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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